N-(2-fluorophenyl)propane-2-sulfonamide
Overview
Description
Sulfonamides are a group of synthetic antibacterial agents. They contain the sulfonamide functional group, which is structurally similar to p-aminobenzoic acid (PABA), a component required for bacterial folic acid synthesis .
Molecular Structure Analysis
The molecular structure of sulfonamides consists of a benzene ring bonded to a SO2NH2 group. The exact structure of “N-(2-fluorophenyl)propane-2-sulfonamide” would include a propane-2-sulfonamide group attached to a 2-fluorophenyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of a specific sulfonamide can vary. For example, the predicted density of “N-(2-fluorophenyl)propane-2-sulfonamide” is 1.296±0.06 g/cm3, and its predicted boiling point is 297.6±42.0 °C .Scientific Research Applications
Medicinal Chemistry
The sulfonamide group, which includes “N-(2-fluorophenyl)propane-2-sulfonamide”, is well known in medicinal chemistry. It forms a large family of antibacterial agents and is found in numerous other drugs . The properties of the sulfonamide motif, particularly aryl and heteroaryl sulfonamides, of being resistant to hydrolysis while being transition-state mimetics of the peptide bond, has endeared them to the medicinal chemist over the years .
Drug Synthesis
“N-(2-fluorophenyl)propane-2-sulfonamide” is a versatile material used in scientific research. Its unique properties make it suitable for various applications, including drug synthesis. The sulfonamide group can act as an activating group, protecting group, leaving group, and as a molecular scaffold .
Organic Synthesis
The sulfonamide motif, including “N-(2-fluorophenyl)propane-2-sulfonamide”, has various applications and advantages in organic synthesis . It can be used as an activating group, protecting group, leaving group, and as a molecular scaffold .
Pharmaceutical Testing
“N-(2-fluorophenyl)propane-2-sulfonamide” can be used for pharmaceutical testing . High-quality reference standards are essential for accurate results .
Catalysis
The unique properties of “N-(2-fluorophenyl)propane-2-sulfonamide” make it suitable for various applications, including catalysis. The sulfonamide group can act as a catalyst in certain chemical reactions .
Research and Development
“N-(2-fluorophenyl)propane-2-sulfonamide” is used in research and development in the field of chemistry. Its unique properties and versatility make it a valuable tool for researchers.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-(2-fluorophenyl)propane-2-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FNO2S/c1-7(2)14(12,13)11-9-6-4-3-5-8(9)10/h3-7,11H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REWVMDGXUQWIAY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)NC1=CC=CC=C1F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12FNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-fluorophenyl)propane-2-sulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]-2-methylaniline](/img/structure/B1468581.png)
![7-Methyl-2,7-diazaspiro[4.4]nonane-1,3-dione](/img/structure/B1468593.png)
![N-[2-(3-hydroxypyrrolidin-1-yl)-2-oxoethyl]acetamide](/img/structure/B1468598.png)
![1-[2-(4-Fluorophenoxy)ethyl]pyrrolidin-3-ol](/img/structure/B1468599.png)
